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Compound of Interest

Compound Name: Dimethylpropiothetin hydrochloride

Cat. No.: B113419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethylpropiothetin
hydrochloride (DMPT HCl), a potent chemoattractant with significant applications in

aquaculture and potential for further research. This document details its physicochemical

properties, synthesis, mechanism of action, experimental applications, and safety profile,

adhering to stringent data presentation and visualization requirements.

Physicochemical Properties
DMPT HCl is a white to off-white crystalline powder that is soluble in water.[1][2] It is known to

be deliquescent, meaning it readily absorbs moisture from the air, and may agglomerate,

though this does not typically affect its efficacy.[1] For research purposes, it is recommended to

store the compound at 2-8°C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b113419?utm_src=pdf-interest
https://www.benchchem.com/product/b113419?utm_src=pdf-body
https://www.benchchem.com/product/b113419?utm_src=pdf-body
https://www.sustarfeed.com/dmpt-dimethyl-beta-propiothetin-aquapro-aquatic-attractant-white-crystalline-powder-product/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8876700/
https://www.sustarfeed.com/dmpt-dimethyl-beta-propiothetin-aquapro-aquatic-attractant-white-crystalline-powder-product/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 4337-33-1

Molecular Formula C₅H₁₁ClO₂S [3]

Molecular Weight 170.66 g/mol [3]

Appearance
White to off-white crystalline

powder or crystals
[1][2]

Solubility Soluble in water [1]

Melting Point 129 °C [4]

Storage Temperature 2-8°C

Synonyms

(2-

Carboxyethyl)dimethylsulfoniu

m chloride, DMSP HCl,

Dimethyl-3-propiothetin

chloride

Synthesis of Dimethylpropiothetin Hydrochloride
The industrial synthesis of DMPT HCl is favored over natural extraction from sources like

seaweed due to higher purity, consistency, and scalability.[1] The common chemical synthesis

method involves the reaction of dimethyl sulfide with 3-chloropropionic acid.[1]

Synthesis Workflow
The following diagram illustrates a typical workflow for the chemical synthesis of DMPT HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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